Cas no 2228723-49-5 (tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate)

• Product Name: tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate
• CAS No: 2228723-49-5
• MF: C₁₆H₂₃NO₄
• MW: 293.35812497139
• CID: 5758947
• PubChem ID: 165777485
• Update Time: 2025-05-24

tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• 2228723-49-5
• tert-butyl N-[2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl]-N-methylcarbamate
• EN300-1889914
• tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

• Inchi： 1S/C16H23NO4/c1-11-7-8-12(9-13(11)19)16(5,10-18)17(6)14(20)21-15(2,3)4/h7-10,19H,1-6H3
• InChI Key： QUJVVUNQTAOQBN-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C=O)(C)C1C=CC(C)=C(C=1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 293.16270821g/mol
• Monoisotopic Mass: 293.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.8Ų

Additional information on tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate

tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate: A Comprehensive Overview

The compound tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate, identified by the CAS number 2228723-49-5, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely used in agriculture as pesticides and in the pharmaceutical industry for drug development. The structure of this molecule is characterized by a tert-butyl group, a methyl group, and a hydroxyl group attached to a phenyl ring, along with a carbamate functional group. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of carbamates in drug design, particularly due to their ability to form stable complexes with target proteins. The presence of the hydroxyl group in the phenyl ring of this compound introduces additional hydrogen bonding capabilities, which can enhance its bioavailability and interaction with biological systems. This makes it a promising candidate for further research in medicinal chemistry.

The synthesis of tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate involves a multi-step process that typically includes nucleophilic substitution and condensation reactions. Researchers have optimized these steps to improve yield and purity, ensuring that the compound can be produced efficiently for both academic and industrial purposes. The use of advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance spectroscopy, has been instrumental in confirming the structure and purity of this compound.

In terms of applications, this compound has shown potential in agricultural chemistry as a precursor for herbicides or insecticides. Its ability to inhibit key enzymes involved in plant growth or insect metabolism makes it a valuable intermediate in the development of new agrochemicals. Additionally, its role as an intermediate in organic synthesis has been explored, where it serves as a building block for more complex molecules with diverse functionalities.

Recent advancements in computational chemistry have enabled researchers to predict the physicochemical properties of this compound more accurately. Molecular modeling studies have revealed that the tert-butyl group contributes significantly to the molecule's lipophilicity, which is crucial for its absorption and distribution within biological systems. Furthermore, the methyl group enhances the stability of the molecule, making it less prone to degradation under physiological conditions.

The hydroxyl group present in the phenyl ring introduces hydrophilic characteristics, which can influence the molecule's solubility and partition coefficient. This balance between hydrophilicity and lipophilicity is essential for designing drugs that can effectively cross biological membranes while maintaining adequate solubility in aqueous environments.

In conclusion, tert-butyl N-2-(3-hydroxy-4-methylphenyl)-1-oxopropan-2-yl-N-methylcarbamate is a versatile compound with a wide range of potential applications in both chemical and pharmaceutical industries. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing scientific knowledge and practical applications.